Cas no 1353997-36-0 ((R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)

(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate is a chiral intermediate of significance in pharmaceutical synthesis, particularly for the development of kinase inhibitors and other bioactive molecules. The compound features a pyrrolidine core with a tert-butoxycarbonyl (Boc) protecting group, enhancing stability during synthetic processes. The cyclopropylamino-pyrimidine moiety contributes to its utility as a building block for targeted drug design, offering precise stereochemical control due to the (R)-configuration. Its structural complexity enables selective interactions in medicinal chemistry applications, making it valuable for research in oncology and inflammation. The Boc group allows for straightforward deprotection under mild conditions, facilitating further functionalization. This compound is suited for high-purity synthesis and scalable production.
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate structure
1353997-36-0 structure
Product Name:(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
CAS No:1353997-36-0
MF:C16H25N5O2
MW:319.40200304985
CID:2091628
PubChem ID:66570021
Update Time:2025-11-01

(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • (R)-3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (3R)-3-[[6-(cyclopropylamino)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
    • 1353997-36-0
    • AKOS025117390
    • (R)-tert-Butyl3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • C16H25N5O2
    • DB-215171
    • MDL: MFCD21098754
    • Inchi: 1S/C16H25N5O2/c1-16(2,3)23-15(22)21-7-6-12(9-21)20-14-8-13(17-10-18-14)19-11-4-5-11/h8,10-12H,4-7,9H2,1-3H3,(H2,17,18,19,20)/t12-/m1/s1
    • InChI Key: GCNDRINEZNODLG-GFCCVEGCSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@H](C1)NC1=CC(=NC=N1)NC1CC1)=O

Computed Properties

  • Exact Mass: 319.20082506g/mol
  • Monoisotopic Mass: 319.20082506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.4Ų

(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
090900-500mg
R)-3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
1353997-36-0 95+%
500mg
£366.00 2022-03-01
Chemenu
CM166045-1g
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353997-36-0 95%
1g
$497 2021-08-05
Chemenu
CM166045-1g
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353997-36-0 95%
1g
$*** 2023-03-30
Alichem
A089004518-1g
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353997-36-0 95%
1g
464.40 USD 2021-06-01
Ambeed
A748754-1g
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353997-36-0 95+%
1g
$443.0 2024-04-24

Additional information on (R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate with CAS No. 1353997-36-0 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is a common motif in many bioactive molecules.

Recent studies have highlighted the importance of cyclopropylamine groups in modulating the pharmacokinetic properties of pyrimidine-based compounds. The integration of a tert-butyl carboxylate moiety further enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have optimized the reaction conditions to achieve high yields and enantiomeric purity, which are critical for its application in chiral recognition studies.

From a pharmacological perspective, this compound exhibits selective binding affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets has been extensively studied using advanced techniques such as X-ray crystallography and molecular dynamics simulations.

One of the most notable findings in recent research is the compound's role in inhibiting key enzymes involved in metabolic pathways, such as the mTOR pathway, which is implicated in cancer progression and neurodegenerative diseases. This has led to its exploration as a potential therapeutic agent in oncology and neurology.

In terms of structural analysis, the pyrimidine ring serves as a central scaffold for molecular interactions, while the cyclopropylamine group introduces steric hindrance that can influence binding specificity. The stereochemistry at the pyrrolidine ring, denoted by the (R)-configuration, plays a crucial role in determining the compound's pharmacological profile.

The development of enantioselective synthesis methods for (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate has been a focal point of recent research efforts. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing required for clinical trials.

Moreover, computational studies have provided insights into the compound's solubility, permeability, and metabolic stability, which are essential parameters for drug design. These studies utilize machine learning algorithms to predict the compound's behavior in various biological systems with high accuracy.

The integration of green chemistry principles into the synthesis of this compound has also been explored, with researchers seeking to minimize waste and reduce environmental impact while maintaining product quality.

In conclusion, (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate represents a significant advancement in medicinal chemistry due to its unique structure, versatile functionality, and promising therapeutic potential.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd